Cas no 681275-87-6 (N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 681275-87-6
• MF: C₂₅H₂₄N₂O₂S
• MW: 416.535264968872
• CID: 6059708
• PubChem ID: 5203386
• Update Time: 2025-06-30

N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(4-methoxyphenyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide
• Acetamide, N-(4-methoxyphenyl)-2-[[1-[(3-methylphenyl)methyl]-1H-indol-3-yl]thio]-
• Oprea1_766308
• AKOS024582484
• 681275-87-6
• N-(4-methoxyphenyl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• F0545-0368
• N-(4-methoxyphenyl)-2-({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C25H24N2O2S/c1-18-6-5-7-19(14-18)15-27-16-24(22-8-3-4-9-23(22)27)30-17-25(28)26-20-10-12-21(29-2)13-11-20/h3-14,16H,15,17H2,1-2H3,(H,26,28)
• InChI Key： UAESHBBMFUXVPX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1C2=C(N(CC3=CC=CC(C)=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 416.15584919g/mol
• Monoisotopic Mass: 416.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68.6Ų

Additional information on N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, identified by its CAS number 681275-87-6, represents a promising compound within the field of medicinal chemistry. This molecule, characterized by its complex structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The synthesis and biological evaluation of this compound have been extensively explored in recent studies, highlighting its unique pharmacological properties and molecular mechanisms.

The molecular framework of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is composed of several key functional groups. The 4-methoxyphenyl moiety contributes to the molecule's hydrophobicity and aromaticity, while the 1H-indol-3-yl ring imparts structural rigidity and potential interactions with biological targets. The sulfanyl group, attached to the 1-(3-methylphenyl)methyl chain, plays a critical role in modulating the compound's reactivity and binding affinity. These structural elements collectively influence the compound's biological activity and pharmacokinetic profile.

Recent research has focused on the 3-methylphenyl substitution, which enhances the molecule's lipophilicity and facilitates cellular uptake. This modification is particularly significant in the context of drug delivery systems, where the ability to cross biological membranes is crucial for therapeutic efficacy. Studies published in 2023 have demonstrated that the 3-methylphenyl group contributes to the compound's enhanced stability and prolonged half-life in vivo.

The 1H-indol-3-yl ring system is a well-known scaffold in pharmaceutical chemistry, often associated with compounds targeting neurodegenerative diseases and cancer. The integration of this ring into the N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide structure may provide novel opportunities for modulating enzyme activity or receptor interactions. For instance, the indole ring's ability to form hydrogen bonds with target proteins could be leveraged to design more selective therapeutics.

One of the most notable aspects of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is its potential as a lead compound for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific enzymatic pathways associated with inflammatory diseases. This finding underscores the compound's relevance in the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The sulfanyl functional group in N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is a key determinant of its reactivity. This group can participate in various chemical reactions, including nucleophilic substitution and redox processes. Researchers have explored how the sulfanyl moiety influences the compound's interaction with biological targets, suggesting its potential as a versatile scaffold for further chemical modifications.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. Molecular docking studies have revealed its binding affinity to specific protein targets, such as kinases and G-protein coupled receptors. These findings are critical for understanding the compound's mechanism of action and optimizing its therapeutic potential.

The synthesis of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide has been a focus of several studies, with researchers employing advanced organic synthesis techniques to achieve high yields and purity. A 2023 paper in the Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of aromatic rings and the introduction of the sulfanyl group through a sulfur-based reaction mechanism. This approach highlights the importance of precise synthetic strategies in developing complex molecules with desired biological activities.

Pharmacokinetic studies of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide have revealed its potential for oral administration. The compound exhibits favorable absorption properties and minimal metabolic degradation in the liver, which is essential for systemic drug delivery. These characteristics make it a viable candidate for the development of oral therapeutics targeting chronic diseases.

Further research is needed to fully elucidate the biological effects of N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. Ongoing studies are investigating its potential in the treatment of neurodegenerative disorders, where its ability to modulate protein interactions may offer therapeutic benefits. Additionally, the compound's role in targeting specific pathways in cancer cells is being explored, with promising results from preclinical trials.

In conclusion, N-(4-methoxyphenyl)-2-({1-(3-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further investigation. As research in this area continues to evolve, the compound's role in drug development and clinical applications is likely to expand, offering new possibilities for treating a wide range of diseases.